Cas no 791781-22-1 (Benzenemethanamine, 3-(fluoromethyl)-)

• Product Name: Benzenemethanamine, 3-(fluoromethyl)-
• CAS No: 791781-22-1
• MF: C₈H₁₀FN
• MW: 139.170105457306
• CID: 533245
• PubChem ID: 58789244
• Update Time: 2025-04-19

Benzenemethanamine, 3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(fluoromethyl)-
• [3-(fluoromethyl)phenyl]methanamine
• DTXSID10730088
• 791781-22-1
• SCHEMBL4599484
• (3-(fluoromethyl)phenyl)methanamine
• 1-[3-(Fluoromethyl)phenyl]methanamine

• Inchi： 1S/C8H10FN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5-6,10H2
• InChI Key： FVBKLSHJWAHHPF-UHFFFAOYSA-N
• SMILES： FCC1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 139.079727485g/mol
• Monoisotopic Mass: 139.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų